Cas no 187531-67-5 ()

• CAS No: 187531-67-5
• MF: C₂₂H₂₆O₅
• MW: 370.438847064972
• CID: 6648020
• PubChem ID: 102064313
• Update Time: 2024-03-02

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C22H26O5/c1-13-14(2)22(27)20(15(3)21(13)26)18(7-5-4-6-8-19(24)25)16-9-11-17(23)12-10-16/h9-12,18,23H,4-8H2,1-3H3,(H,24,25)
• InChI Key： RCTPAQGTCLHAJU-UHFFFAOYSA-N
• SMILES： O=C1C(C)=C(C)C(C(C)=C1C(C1C=CC(=CC=1)O)CCCCCC(=O)O)=O

Computed Properties

• Exact Mass: 370.17802393g/mol
• Monoisotopic Mass: 370.17802393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 662
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 91.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Neoflavonoids Dalbergiones